Cas no 50790-30-2 (3-(Methanesulfonylamino)benzonitrile)

• Product Name: 3-(Methanesulfonylamino)benzonitrile
• CAS No: 50790-30-2
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD00116199
• CID: 877690
• PubChem ID: 3696153
• Update Time: 2025-05-05

3-(Methanesulfonylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• N-(3-Cyanophenyl)methanesulfonamide
• 3-(Methanesulfonylamino)benzonitrile
• 3-cyano methanesulphonanilide
• N-(3-cyano-phenyl)-methanesulfonamide
• Methanesulfonamide, N-(3-cyanophenyl)-
• CNTYWEJSOJXQKO-UHFFFAOYSA-N
• 5716AJ
• TRA0085974
• SY003543
• 3-[(methylsulfonyl)amino]benzenecarbonitrile
• ST51029940
• CS-0205394
• DTXSID30395173
• DB-071255
• AS-31534
• Z45702495
• 50790-30-2
• XH0533
• MFCD00116199
• SCHEMBL1291527
• AKOS000199865
• EN300-26706
• AB00037678-01

• MDL： MFCD00116199
• Inchi： 1S/C8H8N2O2S/c1-13(11,12)10-8-4-2-3-7(5-8)6-9/h2-5,10H,1H3
• InChI Key： CNTYWEJSOJXQKO-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C#N)C=1)(=O)=O

Computed Properties

• Exact Mass: 196.03100
• Monoisotopic Mass: 196.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.36
• Melting Point: No data available
• Boiling Point: 343°C at 760 mmHg
• Flash Point: 161.2℃
• Refractive Index: 1.587
• PSA: 78.34000
• LogP: 2.08358
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(Methanesulfonylamino)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-(Methanesulfonylamino)benzonitrile

Introduction to 3-(Methanesulfonylamino)benzonitrile (CAS No. 50790-30-2)

3-(Methanesulfonylamino)benzonitrile, with the CAS number 50790-30-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzonitrile moiety and a methanesulfonylamino group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(Methanesulfonylamino)benzonitrile is represented by the formula C₉H₁₀N₂O₂S. The presence of the nitrile and sulfonylamine functionalities imparts distinct chemical properties, such as high reactivity and stability, which are crucial for its use in synthetic pathways and biological studies. The compound's molecular weight is 198.24 g/mol, and it is typically available as a white crystalline solid with a melting point of approximately 145-147°C.

In recent years, 3-(Methanesulfonylamino)benzonitrile has been extensively studied for its potential pharmacological activities. One of the key areas of interest is its role as a scaffold for the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Research has shown that derivatives of 3-(Methanesulfonylamino)benzonitrile exhibit potent SSRI activity, making them promising candidates for further drug development.

Beyond its potential as an SSRI scaffold, 3-(Methanesulfonylamino)benzonitrile has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Studies have demonstrated that certain derivatives of this compound can effectively inhibit pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammation.

The synthetic accessibility of 3-(Methanesulfonylamino)benzonitrile has further enhanced its utility in medicinal chemistry. The compound can be synthesized through various routes, including the reaction of 3-aminobenzonitrile with methanesulfonyl chloride in the presence of a base. This straightforward synthesis allows for easy modification and functionalization, enabling researchers to create a wide range of derivatives with tailored properties.

In addition to its therapeutic applications, 3-(Methanesulfonylamino)benzonitrile has been utilized in analytical chemistry as a reference standard for the quantification of related compounds in pharmaceutical formulations. Its well-defined structure and high purity make it an ideal choice for quality control and analytical methods development.

The safety profile of 3-(Methanesulfonylamino)benzonitrile is another important aspect that has been extensively evaluated. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

Clinical trials involving derivatives of 3-(Methanesulfonylamino)benzonitrile are currently underway to evaluate their efficacy and safety in human subjects. Early results have been promising, with several compounds showing favorable pharmacokinetic profiles and therapeutic effects. These findings underscore the potential of this class of compounds to address unmet medical needs in various therapeutic areas.

In conclusion, 3-(Methanesulfonylamino)benzonitrile (CAS No. 50790-30-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities and synthetic accessibility, positions it as a valuable tool for the development of novel therapeutic agents. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on human health.